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Compound of Interest

Compound Name: 2-(2-Methylphenoxy)aniline

Cat. No.: B1294445 Get Quote

Essential Safety and Handling Guide for 2-(2-
Methylphenoxy)aniline
This guide provides critical safety, handling, and disposal information for 2-(2-
Methylphenoxy)aniline, tailored for researchers, scientists, and drug development

professionals. Given the absence of a specific Safety Data Sheet (SDS) for this compound, the

following procedures are based on safety protocols for structurally similar aromatic amines and

are designed to ensure a safe laboratory environment.

Hazard Identification and Risk Assessment
While specific toxicological data for 2-(2-Methylphenoxy)aniline is not readily available, its

structure as an aromatic amine suggests potential hazards. Aromatic amines as a class can be

toxic if inhaled, ingested, or absorbed through the skin.[1] They may cause skin and eye

irritation, with some having more severe health effects after prolonged exposure.[1] Therefore,

a comprehensive risk assessment should be performed before handling this compound.

Key Potential Hazards:

Acute Toxicity: May be harmful if swallowed or in contact with skin.[2][3]

Skin and Eye Irritation: Can cause skin irritation and serious eye irritation or damage upon

contact.[2][3]
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Dermal Absorption: Aromatic amines can be readily absorbed through the skin, leading to

systemic exposure.[1]

Respiratory Irritation: May cause respiratory irritation if inhaled.[2][3]

Personal Protective Equipment (PPE)
The proper selection and use of PPE are crucial for minimizing exposure. All personnel must be

trained in the correct use, limitations, and maintenance of their PPE.[1]

Protection Type Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) tested

to EN 374 standard.

To prevent skin contact and

absorption.[1] Check

manufacturer data for

breakthrough times.

Eye and Face Protection
Chemical safety goggles or a

face shield.[2]

To protect eyes from splashes

and irritation.[4]

Body Protection
A lab coat or a chemical-

resistant suit.[2][5]

To prevent skin contact with

clothing.[5]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or

there is a risk of aerosolization,

a government-approved

respirator is required.[2][6]

To prevent inhalation of vapors

or aerosols.

Operational Plan: Safe Handling and Storage
Engineering Controls:

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified

chemical fume hood.[1][2]

Safety Stations: An emergency eye wash fountain and safety shower should be in close

proximity to the workstation.[2]
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Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.[1]

If handling the solid form, avoid the generation of dust.[2]

Keep the container tightly closed when not in use.[1][2]

Wash hands thoroughly with soap and water immediately after handling.[1]

Do not eat, drink, or smoke in laboratory areas where chemicals are handled or stored.[1][2]

Immediately remove any contaminated clothing and wash it separately before reuse.[1]

Storage:

Store in a dry, cool, and well-ventilated area.[2]

Keep the container tightly closed and upright to prevent leakage.[6]

Store away from incompatible materials such as strong oxidizing agents.[2]

Emergency Spill Response
Immediate and appropriate response to a spill is critical to prevent exposure and environmental

contamination.

Small Spills:

Evacuate personnel from the immediate area.

Wear the full complement of required PPE, including respiratory protection.[1]

Contain the spill using an inert absorbent material such as vermiculite or dry sand.[1]

Carefully sweep or scoop the absorbed material into a suitable, labeled container for

disposal.[2]

Clean the spill area thoroughly.[6]
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Large Spills:

Evacuate the area immediately.

Alert others in the vicinity.

Contact your institution's Environmental Health & Safety (EH&S) department for

assistance.

The following diagram outlines the logical steps for responding to a chemical spill.
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Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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